3-Amino-3-(furan-2-yl)propan-1-ol
Overview
Description
“3-Amino-3-(furan-2-yl)propan-1-ol” is an organic compound with the molecular formula C7H11NO2 . It is one of the simplest aminopropanols . The compound is a colorless liquid .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a furan ring attached to a propanol chain with an amino group . The molecular weight of the compound is 141.17 .Scientific Research Applications
Antibacterial Activity
Furan derivatives, including “3-Amino-3-(furan-2-yl)propan-1-ol”, have been recognized for their remarkable therapeutic efficacy . They have been used to create numerous innovative antibacterial agents to combat microbial resistance .
Antimicrobial Drugs
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics. They have been employed as medicines in a number of distinct disease areas .
Anti-Ulcer Medication
Furan has a variety of therapeutic advantages, such as anti-ulcer . This suggests that “this compound” could potentially be used in the development of anti-ulcer medication.
Diuretic
Furan also exhibits diuretic properties . This implies that “this compound” could be used in the development of diuretic drugs.
Muscle Relaxant
Furan has been found to have muscle relaxant properties . This suggests that “this compound” could potentially be used in the development of muscle relaxant medication.
Anti-Inflammatory, Analgesic, and Antidepressant
Furan has been found to have anti-inflammatory, analgesic, and antidepressant properties . This suggests that “this compound” could potentially be used in the development of these types of medications.
Anticancer Drugs
Furan-containing compounds, such as “this compound”, can be used in the production of pyranone, which can be used in the synthesis of anticancer drugs .
Green Chemistry
The compound “(S)-1-(furan-2-yl)propan-1-ol” can be synthesized from the asymmetric bioreduction of “1-(furan-2-yl)propan-1-one” using the Lactobacillus paracasei BD101 biocatalyst . This process is environmentally friendly and efficient, suggesting that “this compound” could potentially be used in similar green chemistry applications .
properties
IUPAC Name |
3-amino-3-(furan-2-yl)propan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO2/c8-6(3-4-9)7-2-1-5-10-7/h1-2,5-6,9H,3-4,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCEDMXFZQPQWEQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(CCO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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